5-Bromo-6-fluoro-indole-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H13BrFNO2
• Molecular Weight: 314.15 g/mol
• IUPAC Name: tert-butyl 5-bromo-6-fluoroindole-1-carboxylate
• InChI: InChI=1S/C13H13BrFNO2/c1-13(2,3)18-12(17)16-5-4-8-6-9(14)10(15)7-11(8)16/h4-7H,1-3H3
• InChI Key: OYIYQNNEHGVXDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=CC(=C(C=C21)F)Br

Description

5-Bromo-6-fluoro-indole-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H13BrFNO2 and its molecular weight is 314.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.1 g (9.81 mmol) 5-Bromo-6-fluoro-indole in 35 ml of DMF were added 1.54 g (13.76 mmol) KOtBu and 3.0 g (13.76 mmol) Di-tert.butylcarbonate, and the solution was stirred for 1 hr at room temperature and 30 min at 60° C. The mixture was poured into water, acidified with 2M aqueous HCl and extracted with Et2O. Drying of the organic layers with MgSO4, evaporation of the solvent, and chromatography on silica gel with hexane/EtOAc 49:1 gave 2.6 g (84%) 5-Bromo-6-fluoro-indole-1-carboxylic acid tert-butyl ester as a colorless liquid, MS: 313 (M, 1Br).